alpha-(2,6-difluorophenyl)-N-t-butylnitrone

• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol
• IUPAC Name: N-tert-butyl-1-(2,6-difluorophenyl)methanimine oxide
• InChI: InChI=1S/C11H13F2NO/c1-11(2,3)14(15)7-8-9(12)5-4-6-10(8)13/h4-7H,1-3H3
• InChI Key: FYMHFBOVJARKMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[N+](=CC1=C(C=CC=C1F)F)[O-]

Description

Alpha-(2,6-difluorophenyl)-N-t-butylnitrone is a useful research compound. Its molecular formula is C11H13F2NO and its molecular weight is 213.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2,6-difluorobenzaldehyde (374.7 mg, 2.64 mmol), 1,1-dimethylnitroethane (541.6 mg, 5.25 mmol) and zinc (517.0 mg, 7.91 mmol) in ethanol (3.0 ml) was added acetic acid (940.5 mg, 15.7 mmol) dropwise at 5° C. while stirring. The mixture was stirred at room temperature for 5 hours. Zinc acetate in the mixture was filtered off and the filtrate was concentrated and purified by silica gel chromatography (hexane/ethyl acetate=5/2-2/1).